Cas no 2285619-37-4 (N-(3-fluoropropyl)-N-methylcarbamoyl chloride)

• Product Name: N-(3-fluoropropyl)-N-methylcarbamoyl chloride
• CAS No: 2285619-37-4
• MF: C₅H₉ClFNO
• MW: 153.582463979721
• MDL: MFCD32753669
• CID: 5685919
• PubChem ID: 165979594
• Update Time: 2025-10-29

N-(3-fluoropropyl)-N-methylcarbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2285619-37-4
• EN300-2482755
• N-(3-fluoropropyl)-N-methylcarbamoyl chloride

• MDL： MFCD32753669
• Inchi： 1S/C5H9ClFNO/c1-8(5(6)9)4-2-3-7/h2-4H2,1H3
• InChI Key： GGPYMDWXOCOOAE-UHFFFAOYSA-N
• SMILES： ClC(N(C)CCCF)=O

Computed Properties

• Exact Mass: 153.0356698g/mol
• Monoisotopic Mass: 153.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.3Ų

Additional information on N-(3-fluoropropyl)-N-methylcarbamoyl chloride

Research Brief on N-(3-fluoropropyl)-N-methylcarbamoyl chloride (CAS: 2285619-37-4) in Chemical Biology and Pharmaceutical Applications

N-(3-fluoropropyl)-N-methylcarbamoyl chloride (CAS: 2285619-37-4) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its fluoropropyl and carbamoyl chloride functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in the development of positron emission tomography (PET) tracers, covalent inhibitors, and other pharmacologically active agents.

One of the key areas of research involving N-(3-fluoropropyl)-N-methylcarbamoyl chloride is its role in the synthesis of fluorine-18 labeled compounds for PET imaging. The presence of the fluorine atom in the propyl chain makes it an attractive precursor for radiolabeling, enabling non-invasive imaging of biological processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of a novel PET tracer targeting the sigma-1 receptor, which has implications for neurological disorder research.

In addition to its applications in imaging, this compound has been investigated as a building block for covalent inhibitors. The carbamoyl chloride moiety allows for selective modification of nucleophilic residues in target proteins, making it valuable for the development of irreversible enzyme inhibitors. Recent work published in ACS Chemical Biology highlighted its use in creating potent inhibitors of serine hydrolases, a class of enzymes with therapeutic potential in inflammation and cancer.

The synthetic accessibility and reactivity profile of N-(3-fluoropropyl)-N-methylcarbamoyl chloride have also made it a subject of methodological studies. A 2022 publication in Organic Letters described an optimized protocol for its preparation and subsequent reactions with various nucleophiles, providing insights into its stability and selectivity under different conditions. These findings are particularly relevant for process chemistry and scale-up considerations in pharmaceutical manufacturing.

From a safety and pharmacological perspective, recent toxicological studies have examined the compound's reactivity profile and potential metabolic pathways. While the carbamoyl chloride group is known to be reactive, proper handling and derivatization can mitigate associated risks. Research in Chemical Research in Toxicology has provided valuable data on its stability in biological matrices, informing safer handling protocols in laboratory settings.

Looking forward, the unique properties of N-(3-fluoropropyl)-N-methylcarbamoyl chloride continue to inspire innovative applications. Current research directions include its incorporation into bifunctional chelators for radiometal-based therapeutics and its use in the development of targeted protein degraders. The compound's versatility suggests it will remain an important tool in chemical biology and medicinal chemistry research for the foreseeable future.